Cas no 1073191-24-8 (tert-butyl 5-ethynylindoline-1-carboxylate)

• Product Name: tert-butyl 5-ethynylindoline-1-carboxylate
• CAS No: 1073191-24-8
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• MDL: MFCD12408239
• CID: 4784803
• Update Time: 2025-10-28

tert-butyl 5-ethynylindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-ethynylindoline-1-carboxylate
• 1H-Indole-1-carboxylic acid, 5-ethynyl-2,3-dihydro-, 1,1-dimethylethyl ester

• MDL： MFCD12408239
• Inchi： 1S/C15H17NO2/c1-5-11-6-7-13-12(10-11)8-9-16(13)14(17)18-15(2,3)4/h1,6-7,10H,8-9H2,2-4H3
• InChI Key： VUKVJTRSPIJTKC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(C#C)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-butyl 5-ethynylindoline-1-carboxylate

Comprehensive Overview of tert-butyl 5-ethynylindoline-1-carboxylate (CAS No. 1073191-24-8): Properties, Applications, and Industry Insights

tert-butyl 5-ethynylindoline-1-carboxylate (CAS No. 1073191-24-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indoline derivative features a tert-butyl carboxylate group and an ethynyl substituent, making it a versatile intermediate for synthesizing complex molecules. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. Researchers are increasingly exploring its potential in click chemistry reactions due to the presence of the ethynyl moiety, which facilitates efficient conjugation with azide-containing compounds.

The compound’s CAS number 1073191-24-8 is frequently searched in scientific databases, reflecting its relevance in modern organic synthesis. Recent trends highlight its utility in proteolysis-targeting chimera (PROTAC) technology, a cutting-edge approach in targeted protein degradation. As the demand for small-molecule therapeutics grows, tert-butyl 5-ethynylindoline-1-carboxylate has emerged as a key building block for designing highly selective compounds. Its stability under various reaction conditions further enhances its appeal for industrial-scale applications.

From an SEO perspective, queries like "tert-butyl 5-ethynylindoline-1-carboxylate synthesis" and "CAS 1073191-24-8 applications" rank highly, indicating strong academic and commercial interest. The compound’s role in catalysis and material science is also under investigation, with studies focusing on its potential in creating functionalized polymers. Environmental considerations, such as green chemistry compatibility, are another hot topic, as industries seek sustainable alternatives to traditional reagents.

In summary, tert-butyl 5-ethynylindoline-1-carboxylate (CAS No. 1073191-24-8) represents a critical tool for researchers tackling challenges in medicinal chemistry and materials engineering. Its adaptability and broad applicability ensure its continued prominence in scientific literature and industrial workflows.